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Compound of Interest

Compound Name: 1-(2-Phthalimidobutyryl)chloride

Cat. No.: B170189 Get Quote

Technical Data: 1-(2-Phthalimidobutyryl)chloride
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 1-(2-Phthalimidobutyryl)chloride, a chemical

compound relevant in various research and synthesis applications. The primary focus is the

accurate determination and presentation of its molecular weight and composition.

Molecular Identity and Composition
1-(2-Phthalimidobutyryl)chloride, also known by synonyms such as 4-(1,3-dioxoisoindolin-2-

yl)butanoyl chloride, is identified by the CAS Number 10314-06-4.[1][2][3] Its structure consists

of a phthalimide group attached to a butyryl chloride moiety.

The molecular formula for this compound is C₁₂H₁₀ClNO₃.[1][3][4] Based on this formula, the

elemental composition and molecular weight have been determined.

Table 1: Elemental Composition and Molecular Weight of C₁₂H₁₀ClNO₃
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Element Symbol Atomic Count
Atomic Mass
(amu)

Total Mass
(amu)

Carbon C 12 12.011 144.132

Hydrogen H 10 1.008 10.080

Chlorine Cl 1 35.453 35.453

Nitrogen N 1 14.007 14.007

Oxygen O 3 15.999 47.997

Total 27
251.67 g/mol [1]

[2]

Note: Atomic masses are based on standard IUPAC values. The total molecular weight is

consistent with values published in chemical databases, cited as 251.67 g/mol or 251.66 g/mol

.[1][2][3][5][6]

Methodology for Molecular Weight Determination
The molecular weight of a compound is a fundamental physical property derived from its

molecular formula. The workflow for this determination is a standard procedure in chemical

sciences and does not require experimental protocols in the traditional sense. It is a

computational method based on established atomic weights.

The logical workflow for this determination is illustrated below.
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Determination Workflow

Chemical Name
(1-(2-Phthalimidobutyryl)chloride)

Structural Analysis
- Phthalimide Group

- Butyryl Chloride Chain

is deconstructed to

Molecular Formula Derivation
(C₁₂H₁₀ClNO₃)

yields

Summation of Atomic Weights
(C, H, Cl, N, O)

informs

Final Molecular Weight
(251.67 g/mol)

calculates

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight from a chemical name.

This guide provides the essential quantitative data regarding the molecular weight of 1-(2-
Phthalimidobutyryl)chloride. For experimental applications, researchers should consult

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b170189?utm_src=pdf-body-img
https://www.benchchem.com/product/b170189?utm_src=pdf-body
https://www.benchchem.com/product/b170189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


safety data sheets (SDS) and relevant literature for physical properties such as melting point,

boiling point, and solubility, as well as specific handling and safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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